4-(4,5-dimethyl-1H-imidazol-1-yl)-6-[4-(2-ethylbutanoyl)-1-piperazinyl]-2-methylpyrimidine

• IUPAC Name: 1-[4-[6-(4,5-dimethylimidazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl]-2-ethylbutan-1-one
• InChI: InChI=1S/C20H30N6O/c1-6-17(7-2)20(27)25-10-8-24(9-11-25)18-12-19(23-16(5)22-18)26-13-21-14(3)15(26)4/h12-13,17H,6-11H2,1-5H3
• InChI Key: BRUYDKQTBIESFU-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)N1CCN(CC1)C2=NC(=NC(=C2)N3C=NC(=C3C)C)C
• Molecular Formula: C20H30N6O
• Molecular Weight: 370.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-component reactions, typically including the condensation of key moieties such as imidazole, piperazine, and pyrimidine derivatives. For instance, a related synthesis involved a four-component cyclocondensation using catalysts like SO4^2−/Y2O3 in ethanol, indicating a method that could be adapted for synthesizing the compound of interest (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Molecular Structure Analysis

The crystal and molecular structure analysis of compounds with similar frameworks, such as 4,6-dimethylisothiazolo[5,4-b]pyridin-3(2H)-one derivatives, reveals insights into the spatial arrangement and bond lengths, critical for understanding the molecular behavior of our compound of interest (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

The compound's reactivity and potential for forming derivatives can be inferred from related works, where functional groups attached to the core structures allow for various chemical reactions, enabling the synthesis of a wide range of derivatives with potentially diverse biological activities (Lv et al., 2017).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure significantly influence a compound's applicability in research and development. Studies on similar molecules provide valuable insights into how variations in molecular structure affect these properties, guiding the formulation of the compound for specific applications (Aayisha et al., 2019).

Chemical Properties Analysis

The chemical properties, including reactivity towards other chemicals, stability under various conditions, and potential for undergoing specific reactions, are crucial for determining the compound's suitability for intended research applications. Analysis of related compounds helps in understanding these properties and predicting the behavior of our compound under experimental conditions (Ibberson et al., 2023).

Future Directions

Future research could focus on exploring the potential applications of this compound, particularly if it exhibits interesting biological activity. Further studies could also aim to optimize the synthesis of this compound and similar molecules.